1-(4-(6-(4-Methylpiperazin-1-yl)pyridazin-3-yl)phenyl)-3-(p-tolyl)urea

• IUPAC Name: 1-(4-methylphenyl)-3-[4-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl]urea
• InChI: InChI=1S/C23H26N6O/c1-17-3-7-19(8-4-17)24-23(30)25-20-9-5-18(6-10-20)21-11-12-22(27-26-21)29-15-13-28(2)14-16-29/h3-12H,13-16H2,1-2H3,(H2,24,25,30)
• InChI Key: RTLBEYDMFFHWNS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)NC2=CC=C(C=C2)C3=NN=C(C=C3)N4CCN(CC4)C
• Molecular Formula: C23H26N6O
• Molecular Weight: 402.5 g/mol
• CAS No.: 1021111-92-1

Description

1-(4-(6-(4-Methylpiperazin-1-yl)pyridazin-3-yl)phenyl)-3-(p-tolyl)urea is a useful research compound. Its molecular formula is C23H26N6O and its molecular weight is 402.502. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Applications

1-(4-(6-(4-Methylpiperazin-1-yl)pyridazin-3-yl)phenyl)-3-(p-tolyl)urea derivatives have shown significant pharmacological potential. For instance, derivatives have been identified as selective antagonists for alpha 1-adrenoceptor (AR) subtypes, indicating potential applications in treating conditions related to the human lower urinary tract (Elworthy et al., 1997). Furthermore, compounds featuring the pyridazinone moiety have demonstrated anti-cancer activities, with certain derivatives exhibiting significant antiproliferative effects against various cancer cell lines (Al-Sanea et al., 2018). These findings suggest the compound's derivatives could serve as leads for the development of new anticancer agents.

Chemical Synthesis and Structural Analysis

The compound and its derivatives have been central to advancements in chemical synthesis and structural analysis, contributing to the understanding of heterocyclic chemistry. For example, novel methods for preparing pyrazolo[3,4-d]pyrimidines derivatives have been explored, showcasing the versatility of the pyridazin-3-yl scaffold in synthesizing compounds expected to possess considerable chemical and pharmacological activities (Al-Afaleq & Abubshait, 2001).

Biological Evaluations and Antimicrobial Activity

The antimicrobial potential of derivatives containing the core structure of this compound has been investigated, with some compounds showing broad-spectrum activity against various microorganisms. This highlights their potential in developing new antimicrobial agents (Buha et al., 2012).